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Compound of Interest

Compound Name: 1-Chlorooctadecane

Cat. No.: B165108 Get Quote

An In-depth Technical Guide to 1-Chlorooctadecane as a Chemical Intermediate

Introduction
1-Chlorooctadecane (CAS No: 3386-33-2), also known as stearyl chloride or octadecyl

chloride, is a long-chain aliphatic alkyl halide.[1] Its structure, comprising an 18-carbon

saturated alkyl chain terminated by a reactive chlorine atom, makes it a highly valuable and

versatile chemical intermediate.[2] This document provides a comprehensive technical

overview of 1-chlorooctadecane, focusing on its physicochemical properties, synthesis,

chemical reactivity, and diverse applications, particularly for researchers, scientists, and

professionals in drug development. It is a key precursor in the synthesis of a wide range of

specialty chemicals and finds use in industries from pharmaceuticals and agrochemicals to

cosmetics and detergents.[3][4]

Physicochemical and Quantitative Data
1-Chlorooctadecane is typically a clear, colorless to yellowish liquid after melting.[2][5] Its long

hydrophobic chain dictates its solubility, being insoluble in water but soluble in organic solvents

like ethanol, hexane, chloroform, and dichloromethane.[6][7] This property is crucial for its

application in various reaction media.[2] Key quantitative data is summarized in the tables

below.

Table 1: General and Physicochemical Properties of 1-Chlorooctadecane
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Property Value Source(s)

CAS Number 3386-33-2 [8]

Molecular Formula C₁₈H₃₇Cl [2][6]

Molar Mass 288.94 g/mol [1]

Appearance
Clear colorless to yellowish

liquid after melting
[2][5]

Melting Point 18-20 °C, 20-23 °C, 20-24 °C [3][7]

Boiling Point
~327 °C, 348-350 °C, 157-158

°C / 1.5 mmHg
[1][3][6]

Density
0.855 g/cm³, 0.86 g/cm³ at 20

°C, 0.849 g/mL at 25 °C
[1][6]

Flash Point 110 °C, 151.9 °C, 300 °C [7][9]

Autoignition Temp. 230 °C, 320 °C [9]

Water Solubility Insoluble (0.03 g/L at 20 °C) [6][7][10]

Purity/Assay ≥95%, 96%, ≥98.0% [1][6]

Synthesis of 1-Chlorooctadecane
The primary industrial synthesis of 1-chlorooctadecane involves the chlorination of 1-

octadecanol (stearyl alcohol).[2][4] Common chlorinating agents include thionyl chloride

(SOCl₂) and phosphorus trichloride (PCl₃).[2][4] Another well-documented method is the

reaction of n-octadecanol with gaseous hydrogen chloride at elevated temperatures, which can

achieve very high conversion rates.[4][11]

Experimental Protocol: Semicontinuous Synthesis from
1-Octadecanol
This protocol describes a semicontinuous process for preparing 1-chlorooctadecane, adapted

from documented procedures that report a conversion rate of 99.8%.[5][11][12]
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Materials and Equipment:

1-liter jacketed glass reactor with a glass paddle stirrer

Immersed tube for reactant metering

Distillation apparatus to remove water

1-Octadecanol (n-octadecanol): 447 g

N-n-octylalkylpyridinium chloride (catalyst): 220 g

Gaseous hydrogen chloride (HCl)

Procedure:

Initialization: The 1-liter jacketed glass reactor is initially charged with 220 g of the N-n-

octylalkylpyridinium chloride catalyst.[11][12]

Heating: The reactor temperature is adjusted to and maintained at 150 °C.[11][12]

Reactant Addition: 447 g of n-octadecanol is introduced uniformly into the reactor via an

immersed tube over a period of 5 hours.[11][12]

Reaction: Throughout the 5-hour addition period and for a post-reaction period of 3 hours,

gaseous hydrogen chloride is continuously metered into the reactor through an immersed

tube.[11][12] The HCl is supplied in a slight stoichiometric excess.

Water Removal: The water of reaction that is formed is simultaneously removed from the

reactor via distillation to drive the reaction to completion.[11][12]

Duration and Workup: The total reaction time is 8 hours.[11][12] The workup of the reaction

mixture is performed to isolate the final product, 1-chlorooctadecane. The conversion of n-

octadecanol under these conditions is reported to be 99.8%.[11][12]
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Workflow for the Synthesis of 1-Chlorooctadecane
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Diagram of the semi-continuous synthesis of 1-chlorooctadecane.

Chemical Reactivity as an Intermediate
The utility of 1-chlorooctadecane as a chemical intermediate is primarily due to the reactivity

of the carbon-chlorine bond.[2] This bond is susceptible to nucleophilic substitution reactions,

making it an excellent reagent for introducing the long, lipophilic octadecyl (C₁₈H₃₇) group into

other molecules.[2]

Key reaction pathways include:

Formation of Fatty Amines: Reaction with primary or secondary amines (R-NH₂) displaces

the chloride ion to form long-chain secondary or tertiary amines. These amines are often

precursors for quaternary ammonium compounds, which are widely used as surfactants,

fabric softeners, and phase transfer catalysts.[4]

Formation of Ethers: Reaction with alkoxides (R-O⁻) yields long-chain ethers.[2]
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Other Nucleophilic Substitutions: It can react with a variety of other nucleophiles to create a

diverse range of derivatives used in specialty chemicals.

Key Nucleophilic Substitution Pathways

1-Chlorooctadecane
(C₁₈H₃₇Cl)

Long-Chain Amine
(C₁₈H₃₇-NHR)

+

Long-Chain Ether
(C₁₈H₃₇-OR)

+

Other Derivatives

+

Amine (R-NH₂) Alkoxide (R-O⁻)Other Nucleophiles
(e.g., CN⁻, RS⁻)

Click to download full resolution via product page

General reaction pathways for 1-chlorooctadecane.

Applications in Research and Industry
1-Chlorooctadecane's dual nature—a long hydrophobic tail and a reactive functional group—

makes it a valuable precursor in numerous applications.[6]

Surfactant Manufacturing: It is a key intermediate for producing cationic surfactants, which

are integral components of detergents, fabric softeners, and personal care products.[3][6]

Agrochemicals: It serves as a building block in the synthesis of certain pesticides and

herbicides.[6]

Cosmetics and Personal Care: In cosmetic formulations, it is used to synthesize emollients

and conditioning agents that improve the feel and performance of lotions, creams, and hair

care products.[3][6]

Pharmaceuticals and Drug Development: While not typically an active pharmaceutical

ingredient (API) itself, 1-chlorooctadecane is an important starting material for synthesizing

more complex molecules that may have therapeutic properties.[3][13] The introduction of a

long alkyl chain can modify the lipophilicity of a drug candidate, which is a critical parameter

for its absorption, distribution, metabolism, and excretion (ADME) profile.
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Research Applications: In a laboratory setting, it has been used as an internal standard for

the analytical determination of endocrine disrupters in water samples.[1][7] It is also used in

studies of catalytic hydrodechlorination.[1]

Application Landscape of 1-Chlorooctadecane
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Overview of the main industrial applications for 1-chlorooctadecane.

Safety and Handling
1-Chlorooctadecane is classified as a hazardous material that requires careful handling.[3][6]

Hazards: It is known to cause skin irritation and may cause an allergic skin reaction.[14][15]

Contact with eyes and inhalation of vapors should be avoided.[3][6]

Personal Protective Equipment (PPE): When handling the compound, appropriate PPE,

including chemical-resistant gloves, safety goggles or a face shield, and protective clothing,

is essential.[3][9][14]
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Handling: Work should be conducted in a well-ventilated area or a fume hood.[6][14]

Containers should be kept tightly closed and stored in a cool, dry, well-ventilated area away

from incompatible materials like strong oxidizing agents.[3][9][16]

First Aid: In case of skin contact, the affected area should be flushed with plenty of water.[3]

[9] For eye contact, rinse copiously with water for at least 15 minutes and seek medical

attention.[3][9] If inhaled, move the person to fresh air.[9]

Note: This is a summary of safety information. Always consult the full, up-to-date Safety Data

Sheet (SDS) from the supplier before handling 1-chlorooctadecane.[6][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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